Cas no 2229274-01-3 ((2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride)

• Product Name: (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride
• CAS No: 2229274-01-3
• MF: C₉H₉FN₂O₂S
• MW: 228.243364095688
• CID: 5935122
• PubChem ID: 165869601
• Update Time: 2025-06-13

(2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride
• EN300-2006591
• 2229274-01-3

• Inchi： 1S/C9H9FN2O2S/c1-12-9(6-15(10,13)14)7-4-2-3-5-8(7)11-12/h2-5H,6H2,1H3
• InChI Key： GJLCSYVBVBRNLH-UHFFFAOYSA-N
• SMILES： S(CC1=C2C=CC=CC2=NN1C)(=O)(=O)F

Computed Properties

• Exact Mass: 228.03687687g/mol
• Monoisotopic Mass: 228.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.3Ų

Additional information on (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride

Comprehensive Overview of (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride (CAS No. 2229274-01-3)

(2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride, with the CAS number 2229274-01-3, is a specialized sulfonyl fluoride derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound belongs to the indazole family, a class of heterocyclic compounds known for their diverse pharmacological activities. The presence of the methanesulfonyl fluoride moiety enhances its reactivity, making it a valuable tool for targeted covalent modification of proteins and enzymes.

In recent years, the scientific community has shown growing interest in sulfonyl fluorides due to their unique ability to act as covalent inhibitors. This property is particularly relevant in the context of drug discovery and proteomics, where researchers are constantly seeking novel compounds to modulate protein function. The (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride stands out as a promising candidate for such applications, owing to its balanced reactivity and selectivity.

One of the key advantages of this compound is its compatibility with click chemistry and bioorthogonal reactions, which are widely used in modern chemical biology. These techniques enable researchers to label and track biomolecules in complex biological systems, providing insights into cellular processes. The fluorosulfate group in 2229274-01-3 can selectively react with nucleophilic amino acids, such as lysine and tyrosine, making it a versatile probe for studying protein-ligand interactions.

The structural features of (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride also contribute to its potential in fragment-based drug design. Fragment-based approaches have become increasingly popular in pharmaceutical research, as they allow for the efficient exploration of chemical space and the identification of high-affinity binders. The indazole core of this compound provides a rigid scaffold that can be further optimized to enhance binding affinity and pharmacokinetic properties.

Another area where this compound has shown promise is in the development of covalent PROTACs (Proteolysis Targeting Chimeras). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation. The incorporation of a sulfonyl fluoride warhead, as seen in CAS 2229274-01-3, can improve the efficiency of target protein degradation by forming irreversible bonds with the protein of interest.

From a synthetic chemistry perspective, the preparation of (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride involves multi-step organic transformations, including the introduction of the methanesulfonyl fluoride group onto the indazole scaffold. Advances in flow chemistry and microwave-assisted synthesis have streamlined the production of such complex molecules, enabling researchers to access them in higher yields and purities.

In addition to its applications in drug discovery, this compound has also found utility in chemical biology studies. For instance, it can be used to profile the reactivity of enzymes and to identify novel binding sites on proteins. The ability of sulfonyl fluorides to form stable adducts with proteins makes them ideal for activity-based protein profiling (ABPP), a technique that has revolutionized our understanding of enzyme function in health and disease.

The stability and reactivity of (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride under physiological conditions are critical factors that determine its suitability for various applications. Studies have shown that this compound exhibits favorable hydrolytic stability, ensuring that it remains intact long enough to engage with its biological targets. This property is particularly important for in vivo applications, where compounds must withstand the harsh conditions of the biological milieu.

As the demand for covalent inhibitors continues to rise, the importance of compounds like 2229274-01-3 cannot be overstated. Their ability to form irreversible bonds with target proteins offers distinct advantages over traditional reversible inhibitors, including prolonged pharmacodynamic effects and the potential to overcome drug resistance. The indazole scaffold, combined with the sulfonyl fluoride warhead, provides a unique chemical space for the development of next-generation therapeutics.

In conclusion, (2-methyl-2H-indazol-3-yl)methanesulfonyl fluoride (CAS No. 2229274-01-3) represents a versatile and highly functionalized compound with broad applications in medicinal chemistry, chemical biology, and drug discovery. Its unique reactivity profile, combined with the growing interest in covalent inhibitors and PROTACs, positions it as a valuable tool for researchers aiming to explore new frontiers in science and medicine. Future studies will undoubtedly uncover additional applications for this remarkable molecule, further solidifying its place in the arsenal of modern chemical tools.